Cas no 2458-08-4 (Cholan-24-oic acid,3,7-dihydroxy-12-oxo-, (3a,5b,7a)-)

• Product Name: Cholan-24-oic acid,3,7-dihydroxy-12-oxo-, (3a,5b,7a)-
• CAS No: 2458-08-4
• Molecular Formula: C₂₄H₃₈O₅
• Molecular Weight: 406.55552
• MDL: MFCD00134876
• CID: 274367
• PubChem ID: 94235

Cholan-24-oic acid,3,7-dihydroxy-12-oxo-, (3a,5b,7a)- Properties

Names and Identifiers

• Cholan-24-oic acid,3,7-dihydroxy-12-oxo-, (3a,5b,7a)-
• 3,7-Dihydroxy-12-oxocholanoic acid; 3alpha,7alpha-Dihydroxy-12-oxo-5beta-cholan-24-oic acid; Cholan-24-oic acid, 3,7-dihydroxy-12-oxo-, (3 alpha,5 beta,7 alpha)-; (3alpha,5beta,7alpha)-3,7-dihydroxy-12-oxocholan-24-oic acid
• 3.ALPHA.,7.ALPHA.-DIHYDROXY-12-KETOCHOLANIC ACID
• 12-Oxochenodeoxycholate
• 3a,7a-Dihydroxy-12-oxo-5b-cholanoate
• EC 219-542-6
• 3.ALPHA.,7.ALPHA.-DIHYDROXY-12-OXOCHOLIC ACID
• Q27101844
• 3alpha,7alpha-dihydroxy-12-oxo-5beta-cholanic acid
• 12-Keto-CDCA
• 12-Oxochenodeoxycholic acid
• 3,7-Dihydroxy-12-oxocholanoate
• 3a,7a-Dihydroxy-12-ketocholanate
• 3a,7a-Dihydroxy-12-ketocholate
• 3a,7a-Dihydroxy-12-oxo-5b-cholanate
• O0267
• Cholan-24-oic acid, 3,7-dihydroxy-12-oxo-, (3 alpha,5 beta,7 alpha)-
• (4R)-4-[(3R,5S,7R,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-12-oxo-1,2,3,4,5,6,7,8,9,11,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoic acid
• DTXSID601334921
• 3a,7a-Dihydroxy-12-ketocholanic acid
• 12-Ketochenodeoxycholic acid
• 12-keto-Chenodeoxycholic acid
• 12-Keto-3a,7a-dihydroxy-5b-cholanic acid
• 3a,7a-Dihydroxy-12-oxo-5b-cholanic acid
• 3a,7a-Dihydroxy-12-oxo-5b-cholanoic acid
• 12-Oxocholic acid
• (3a,5b,7a)-3,7-dihydroxy-12-oxo-Cholan-24-oate
• 3.ALPHA.,7.ALPHA.-DIHYDROXY-12-KETO-5.BETA.-CHOLANIC ACID
• 3.ALPHA.,7.ALPHA.-DIHYDROXY-12-OXO-5.BETA.-CHOLAN-24-OIC ACID
• (4R)-4-[(3R, 5S, 7R, 8R, 9S, 10S, 13R, 14S, 17R)-3, 7-dihydroxy-10, 13-dimethyl-12-oxo-1, 2, 3, 4, 5, 6, 7, 8, 9, 11, 14, 15, 16, 17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoic acid
• (3a,5b,7a)-3,7-dihydroxy-12-oxo-Cholan-24-oic acid
• 12-Oxo-3a,7a-dihydroxy-5b-cholan-24-oic acid
• 3a,7a-Dihydroxy-12-ketocholic acid
• 3MKE33N44O
• 5.BETA.-CHOLANIC ACID, 3.ALPHA.,7.ALPHA.-DIHYDROXY-12-OXO-
• 3alpha,7alpha-Dihydroxy-12-oxo-5beta-cholan-24-oic acid
• (3alpha,5beta,7alpha)-3,7-dihydroxy-12-oxocholan-24-oic acid
• 3a,7a-Dihydroxy-12-oxo-5b-cholan-24-oic acid
• 5.BETA.-CHOLANIC ACID-3.ALPHA.,7.ALPHA.-DIOL-12-ONE
• 2458-08-4
• 5beta-Cholanic acid-3alpha,7alpha-diol-12-one
• 3.ALPHA.,7.ALPHA.-DIHYDROXY-12-OXO-5.BETA.-CHOLANIC ACID
• 5b-Cholanic acid-3a,7a-diol-12-one
• 12-keto-Chenodeoxycholate
• 12-Ketochenodeoxycholate
• 3a,7a-Dihydroxy-12-oxocholic acid
• 3.ALPHA.,7.ALPHA.-DIHYDROXY-12-OXO-5.BETA.-CHOLANOIC ACID
• 12-OXO-3.ALPHA.,7.ALPHA.-DIHYDROXY-5.BETA.-CHOLAN-24-OIC ACID
• 12-Ketocholic acid
• 3a,7a-Dihydroxy-12-keto-5b-cholanic acid
• CHEBI:16312
• LMST04010176
• EINECS 219-542-6
• UNII-3MKE33N44O
• AKOS024436507
• 3,7-Dihydroxy-12-oxocholanoic acid
• 12-Keto-3a,7a-dihydroxy-5b-cholanate
• 12-Oxo-3a,7a-dihydroxy-5b-cholan-24-oate
• 3.ALPHA.,7.ALPHA.-DIHYDROXY-12-KETOCHOLIC ACID
• 5.BETA.-CHOLAN-24-OIC ACID, 3.ALPHA.,7.ALPHA.-DIHYDROXY-12-OXO-
• 3a,7a-Dihydroxy-12-oxocholate
• 12-Keto-3.alpha.,7.alpha.-dihydroxy-5.beta.-cholanic acid
• SCHEMBL1071844
• 3a,7a-Dihydroxy-12-keto-5b-cholanate
• NS00004095
• 3a,7a-Dihydroxy-12-oxo-5b-cholan-24-oate
• Cholan-24-oic acid, 3,7-dihydroxy-12-oxo-, (3.alpha.,5.beta.,7.alpha.)-
• (4R)-4-((3R,5S,7R,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-12-oxo-1,2,3,4,5,6,7,8,9,11,14,15,16,17-tetradecahydrocyclopenta(a)phenanthren-17-yl)pentanoic acid
• sodium monoketocholate
• 5BETA-CHOLANIC ACID, 3ALPHA,7ALPHA-DIHYDROXY-12-OXO-
• MIHNUBCEFJLAGN-DMMBONCOSA-N
• 12-oxo-3,7-Dihydroxycholanoic acid
• (3a,5b,7a)-3,7-Dihydroxy-12-oxocholan-24-Oate
• 3 alpha,7 alpha-Dihydroxy-12-keto-5 beta-cholanoic acid
• (3alpha,5beta,7alpha)-3,7-Dihydroxy-12-oxocholan-24-Oate
• 3ALPHA,7ALPHA-DIHYDROXY-12-OXOCHOLIC ACID
• 12-Monoketocholic acid
• 3alpha,7alpha-dihydroxy-12-ketocholanic acid
• (3a,5b,7a)-3,7-Dihydroxy-12-oxocholan-24-Oic acid
• 3 alpha, 7 alpha-Dihydroxy-12-one-5 beta-cholanoic acid
• 5BETA-CHOLAN-24-OIC ACID, 3ALPHA,7ALPHA-DIHYDROXY-12-OXO-
• 3alpha,7alpha-Dihydroxy-12-keto-5beta-cholanoic acid
• HY-W403933
• CHOLAN-24-OIC ACID, 3,7-DIHYDROXY-12-OXO-, (3ALPHA,5BETA,7ALPHA)-
• 3ALPHA,7ALPHA-DIHYDROXY-12-KETO-5BETA-CHOLANIC ACID
• 12-Monoketocholate
• CS-0516700
• 3ALPHA,7ALPHA-DIHYDROXY-12-KETOCHOLIC ACID
• 3ALPHA,7ALPHA-DIHYDROXY-12-OXO-5BETA-CHOLANOIC ACID
• 12-OXO-3ALPHA,7ALPHA-DIHYDROXY-5BETA-CHOLAN-24-OIC ACID
• 12-KETO-3ALPHA,7ALPHA-DIHYDROXY-5BETA-CHOLANIC ACID

• MDL： MFCD00134876
• InChIKey： MIHNUBCEFJLAGN-UHFFFAOYSA-N
• Inchi： InChI=1S/C24H38O5/c1-13(4-7-21(28)29)16-5-6-17-22-18(12-20(27)24(16,17)3)23(2)9-8-15(25)10-14(23)11-19(22)26/h13-19,22,25-26H,4-12H2,1-3H3,(H,28,29)
• SMILES： OC(CCC(C1CCC2C3C(O)CC4CC(CCC4(C)C3CC(=O)C12C)O)C)=O

Computed Properties

• Exact Mass: 406.271924
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 406.271924
• Heavy Atom Count: 29
• Complexity: 676
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 94.8

Experimental Properties

• Refractive Index: 1.55
• Boiling Point: 583°Cat760mmHg
• Flash Point: 320.4°C
• Density: 1.18

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Dihydroxy bile acids, alcohols and derivatives